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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of analytical techniques for the separation
of Uranium-236 (23¢U) from other uranium isotopes. Due to the identical chemical properties of
isotopes, physical methods are predominantly employed for their separation. This document
focuses on a historically significant and effective method, electromagnetic isotope separation,
for which a detailed protocol is available. Other modern analytical techniques, primarily used for
the measurement of 236U, are also discussed.

Electromagnetic Isotope Separation of Uranium-236

Electromagnetic Isotope Separation (EMIS) is a technique that utilizes the mass difference
between isotopes to separate them in a magnetic field. This method was successfully used to
enrich 23U from neutron-irradiated uranium.[1]

Experimental Protocol: Electromagnetic Separation of
Irradiated Uranium

This protocol is based on the process described in the Oak Ridge National Laboratory report
ORNL-1169.[1]

1. Feed Material Preparation:
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 Start with neutron-irradiated uranium metal. This irradiation process increases the
concentration of 236U through neutron capture by 23°U.

o Chemically process the irradiated uranium to convert it into a suitable feed material for the
ion source of the mass separator. Uranium tetrachloride (UCls) is a commonly used form.

2. lon Source and Acceleration:

e Introduce the uranium tetrachloride into the ion source of the electromagnetic separator.

e Vaporize and ionize the UCla to create a beam of positively charged uranium ions.

o Extract the uranium ions from the source and accelerate them through a high-voltage electric
field.

3. Isotope Separation in Magnetic Field:

» Direct the accelerated ion beam into a large vacuum chamber placed within a strong,
uniform magnetic field.

o The magnetic field forces the ions to travel in semicircular paths. The radius of these paths is
dependent on the mass-to-charge ratio of the ions.

 Lighter isotopes, such as 23°U, will have a smaller radius of curvature compared to heavier
isotopes like 238U. 236U, with an intermediate mass, will follow a path between that of 23°U and

238U.
4. Collection:

o Position collectors at the focal point of the semicircular paths for each isotope.
e The separated ion beams of 23°U, 236U, and 238U are captured in these individual collectors.
e The process can be run in multiple stages to achieve higher isotopic purity.

5. Product Recovery and Analysis:

e Chemically recover the collected uranium isotopes from the collectors.
» Analyze the isotopic composition of the collected fractions using mass spectrometry to
determine the final enrichment of 23¢U.

Quantitative Data: Electromagnetic Separation of
Uranium-236
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The following table summarizes the results obtained from the electromagnetic separation of
neutron-irradiated uranium as documented in ORNL-1169.[1]

. Isotopic Abundance of 226U  Mass of Uranium
Product Fraction

(%) Recovered (mg)
Highly Enriched 23¢U 95 1800
By-product 1 25 22000
By-product 2 (enriched in 23°U)  Not specified 1100000 (99.7% 235U)

Other Analytical Techniques Relevant to Uranium-
236

While direct, preparative separation of 226U using other methods is not well-documented in
publicly available literature, several analytical techniques are crucial for its quantification and
can achieve some degree of isotopic separation, primarily for analytical purposes.

Mass Spectrometry Techniques

Modern mass spectrometry techniques offer high sensitivity and precision for the measurement
of uranium isotopes, including the minor isotope 23¢U. While primarily analytical, these
instruments separate isotopes based on their mass-to-charge ratio.

o Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): This
technique is widely used for precise and accurate measurement of uranium isotope ratios.[2]
[3][4] It can be used to determine the isotopic composition of uranium samples after they
have been purified from their matrix using techniques like ion exchange chromatography.[2]

[31[41[5]

o Accelerator Mass Spectrometry (AMS): AMS is an ultra-sensitive technique capable of
detecting very low concentrations of long-lived radionuclides, including 23¢U.[5] It is often
used for environmental and nuclear safeguards applications where the amount of 236U is
extremely small.
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Note: For both MC-ICP-MS and AMS, the initial "separation” step involves the chemical
purification of uranium from the sample matrix, not the separation of uranium isotopes from
each other. The isotopic separation occurs within the mass spectrometer itself for analytical
measurement.

Chromatographic Techniques

Chromatographic methods for uranium isotope separation have been explored, but they
generally exhibit very small separation factors, making them challenging for significant
enrichment of minor isotopes like 236U in a single pass.

» lon-Exchange Chromatography: Research has been conducted on the use of anion-
exchange resins for the separation of uranium isotopes.[4] The separation is based on small
differences in the chemical equilibrium of the isotopes between the stationary resin phase
and the mobile eluent phase. Continuous annular chromatography has been proposed as a
more efficient method for this type of separation.[4]

Laser-Based Techniques

Laser Isotope Separation (LIS) methods are designed for large-scale enrichment of uranium,
primarily focusing on increasing the concentration of fissile 23°U.

e Atomic Vapor Laser Isotope Separation (AVLIS): This method uses lasers tuned to
selectively ionize 23°U atoms from a vaporized uranium stream.[6][7][8] The ionized 23°U is
then separated using an electric field. In principle, the lasers could be tuned to selectively
ionize 23%U, but detailed protocols for this specific application are not readily available.

Visualizations
Logical Relationship of Uranium Isotope Separation
Techniques
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.researchgate.net/figure/Experimental-column-system-for-chromatographic-isotope-separation-of-uranium_fig1_254276557
https://pmc.ncbi.nlm.nih.gov/articles/PMC7249105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7249105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7249105/
https://www.osti.gov/servlets/purl/957596
https://patents.google.com/patent/US5130001A/en
https://patents.google.com/patent/US5130001A/en
https://inis.iaea.org/records/2vzz9-fjf95
https://www.azooptics.com/Article.aspx?ArticleID=2721
https://en.wikipedia.org/wiki/Separation_of_isotopes_by_laser_excitation
http://library.sciencemadness.org/lanl1_a/lib-www/pubs/00416662.pdf
https://www.benchchem.com/product/b1194380#analytical-techniques-for-separating-uranium-236-from-other-uranium-isotopes
https://www.benchchem.com/product/b1194380#analytical-techniques-for-separating-uranium-236-from-other-uranium-isotopes
https://www.benchchem.com/product/b1194380#analytical-techniques-for-separating-uranium-236-from-other-uranium-isotopes
https://www.benchchem.com/product/b1194380#analytical-techniques-for-separating-uranium-236-from-other-uranium-isotopes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1194380?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

